Cas no 2228637-11-2 (1-amino-2-(3-methoxy-1,2-oxazol-5-yl)propan-2-ol)

• Product Name: 1-amino-2-(3-methoxy-1,2-oxazol-5-yl)propan-2-ol
• CAS No: 2228637-11-2
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 6341373
• PubChem ID: 165714515
• Update Time: 2025-05-24

1-amino-2-(3-methoxy-1,2-oxazol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(3-methoxy-1,2-oxazol-5-yl)propan-2-ol
• 2228637-11-2
• EN300-1730027

• Inchi： 1S/C7H12N2O3/c1-7(10,4-8)5-3-6(11-2)9-12-5/h3,10H,4,8H2,1-2H3
• InChI Key： JDPIWXHEHTXCND-UHFFFAOYSA-N
• SMILES： OC(C)(C1=CC(=NO1)OC)CN

Computed Properties

• Exact Mass: 172.08479225g/mol
• Monoisotopic Mass: 172.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 81.5Ų

Additional information on 1-amino-2-(3-methoxy-1,2-oxazol-5-yl)propan-2-ol

1-Amino-2-(3-Methoxy-1,2-Oxazol-5-Yl)Propan-2-Ol: A Comprehensive Overview

The compound 1-amino-2-(3-methoxy-1,2-oxazol-5-yl)propan-2-ol (CAS No. 2228637-11-2) is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its oxazole ring, a five-membered heterocyclic structure containing one oxygen and one nitrogen atom. The presence of the methoxy group at position 3 of the oxazole ring adds to its chemical complexity and functional diversity. Additionally, the amino group at position 1 and the hydroxyl group at position 3 of the propane backbone further enhance its potential for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of heterocyclic compounds like 1-amino-2-(3-methoxy-1,2-oxazol-5-yl)propan-2-o l in drug discovery. The oxazole ring is known to exhibit significant biological activity, making it a valuable component in the design of new pharmaceutical agents. For instance, researchers have explored the potential of this compound as a precursor for synthesizing bioactive molecules with anti-inflammatory, antitumor, and antimicrobial properties.

The synthesis of 1-amino-2-(3-methoxy-1,2-o xazol -5 - yl ) propan - 2 - ol involves a multi-step process that typically begins with the preparation of the oxazole ring. This is often achieved through cyclization reactions involving appropriate starting materials such as aldehydes or ketones. The introduction of the methoxy group at position 3 is a critical step that ensures the desired regioselectivity and stability of the final product. The amino and hydroxyl groups are then introduced through nucleophilic substitution or other suitable reactions.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of more complex molecules. For example, recent research has demonstrated its utility in constructing bioactive compounds with intricate architectures. By leveraging its functional groups, chemists can design molecules with enhanced solubility, bioavailability, and target specificity.

In terms of biological activity, 1-amino - 2 - (3 - methoxy - 1 , 2 - o xazol -5 - yl ) propan - 2 - ol has shown remarkable promise in preclinical studies. Its ability to modulate key cellular pathways makes it a valuable tool for investigating disease mechanisms and developing novel therapeutic strategies. For instance, studies have indicated that this compound may possess anti-cancer properties by inhibiting tumor growth and inducing apoptosis in cancer cells.

Moreover, the compound's methoxy group plays a crucial role in its pharmacokinetic profile. This substituent enhances the molecule's stability in vivo, thereby improving its therapeutic index. Recent advancements in medicinal chemistry have further optimized this property by modifying other parts of the molecule to achieve better efficacy and reduced toxicity.

Another area where this compound has shown potential is in the development of targeted drug delivery systems. Its structural features allow for easy modification to incorporate targeting moieties or drug payloads. For example, researchers have explored its use as a scaffold for designing nanoparticles that can deliver drugs specifically to diseased tissues.

In conclusion, 1-amino - 2 - (3 - methoxy - 1 , 2 - o xazol -5 - yl ) propan - 2 - ol (CAS No. 2228637 - 11 - 2 ) is a versatile compound with immense potential in organic synthesis and drug discovery. Its unique structure and functional groups make it an invaluable tool for chemists and pharmacologists alike. As research continues to uncover new applications and optimize its properties, this compound is poised to play a significant role in advancing modern medicine.